Cas no 2171778-46-2 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpyrrolidine-2-carboxylic acid)
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpyrrolidine-2-carboxylic acid
- 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-methylpyrrolidine-2-carboxylic acid
- 2171778-46-2
- EN300-1488371
-
- Inchi: 1S/C25H28N2O5/c1-15-11-12-27(23(15)24(29)30)22(28)13-16(2)26-25(31)32-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21,23H,11-14H2,1-2H3,(H,26,31)(H,29,30)
- InChI Key: AVGLXOXAMNRKGI-UHFFFAOYSA-N
- SMILES: OC(C1C(C)CCN1C(CC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 436.19982200g/mol
- Monoisotopic Mass: 436.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 690
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 95.9Ų
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpyrrolidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1488371-0.05g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-methylpyrrolidine-2-carboxylic acid |
2171778-46-2 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1488371-0.1g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-methylpyrrolidine-2-carboxylic acid |
2171778-46-2 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1488371-0.25g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-methylpyrrolidine-2-carboxylic acid |
2171778-46-2 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1488371-0.5g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-methylpyrrolidine-2-carboxylic acid |
2171778-46-2 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1488371-1.0g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-methylpyrrolidine-2-carboxylic acid |
2171778-46-2 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1488371-2.5g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-methylpyrrolidine-2-carboxylic acid |
2171778-46-2 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1488371-5.0g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-methylpyrrolidine-2-carboxylic acid |
2171778-46-2 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1488371-10.0g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-methylpyrrolidine-2-carboxylic acid |
2171778-46-2 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1488371-50mg |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-methylpyrrolidine-2-carboxylic acid |
2171778-46-2 | 50mg |
$888.0 | 2023-09-28 | ||
| Enamine | EN300-1488371-100mg |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-methylpyrrolidine-2-carboxylic acid |
2171778-46-2 | 100mg |
$930.0 | 2023-09-28 |
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpyrrolidine-2-carboxylic acid Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpyrrolidine-2-carboxylic acid
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpyrrolidine-2-carboxylic acid: A Comprehensive Overview
The compound with CAS No. 2171778-46-2, known as 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpyrrolidine-2-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanoyl chain, and a 3-methylpyrrolidine ring. The combination of these structural elements makes it a unique entity with diverse applications.
The Fmoc group is a well-known protecting group in peptide synthesis, playing a crucial role in solid-phase peptide synthesis (SPPS). Its presence in this compound suggests its potential use in peptide modification or as an intermediate in the synthesis of more complex molecules. Recent studies have highlighted the importance of Fmoc derivatives in drug delivery systems, where they are employed to enhance the stability and bioavailability of therapeutic agents. This compound's structure aligns with these advancements, positioning it as a valuable tool in modern drug development.
The butanoyl chain introduces flexibility and hydrophobicity to the molecule, which can influence its solubility and interaction with biological systems. This feature is particularly advantageous in the design of bioactive compounds, where hydrophobic interactions play a critical role in molecular recognition and binding affinity. Researchers have explored similar structures in the context of enzyme inhibitors and receptor antagonists, underscoring the potential of this compound in therapeutic applications.
The 3-methylpyrrolidine ring adds rigidity and additional functional groups to the molecule, enhancing its structural diversity. Pyrrolidine derivatives are widely used in medicinal chemistry due to their ability to form hydrogen bonds and their compatibility with various functional groups. Recent findings have demonstrated that pyrrolidine-containing compounds exhibit promising anti-inflammatory and anticancer activities, further highlighting the significance of this structural motif.
From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over stereochemistry and functional group compatibility. The synthesis typically begins with the formation of the Fmoc derivative, followed by coupling reactions to introduce the butanoyl chain and subsequent modifications to construct the pyrrolidine ring. Advanced techniques such as microwave-assisted synthesis and catalytic cross-couplings have been employed to optimize the production process, ensuring high yields and purity.
In terms of applications, this compound has shown promise in several areas. Its Fmoc group makes it an ideal candidate for use in peptide synthesis, where it can serve as a protecting group or as part of a larger peptide sequence. Additionally, its structural features make it suitable for use as a ligand in metalloenzyme mimics or as a component in supramolecular assemblies. Recent research has also explored its potential as a building block for constructing more complex molecules with tailored properties.
Recent studies have focused on the biological evaluation of this compound, particularly its interaction with various enzymes and receptors. Initial assays have revealed moderate inhibitory activity against certain proteases, suggesting its potential role in anti-inflammatory therapies. Furthermore, its ability to modulate ion channels has been investigated, opening new avenues for its application in neurodegenerative diseases.
The development of this compound also aligns with current trends toward sustainable chemistry practices. Its synthesis employs environmentally friendly reagents and conditions, minimizing waste generation and reducing ecological impact. Such approaches are increasingly favored by researchers aiming to develop green chemical processes that meet modern sustainability goals.
In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpyrrolidine-2-carboxylic acid represents a versatile molecule with significant potential across multiple disciplines. Its unique structure combines functional groups that offer flexibility and specificity, making it an invaluable tool for researchers in chemistry and pharmacology. As ongoing studies continue to uncover its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions.
2171778-46-2 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpyrrolidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)